Cas no 1361597-98-9 (2,2',3',6'-Tetrachlorobiphenyl-3-carbonitrile)

• Product Name: 2,2',3',6'-Tetrachlorobiphenyl-3-carbonitrile
• CAS No: 1361597-98-9
• MF: C₁₃H₅Cl₄N
• MW: 316.997499227524
• CID: 4993679
• Update Time: 2025-06-09

2,2',3',6'-Tetrachlorobiphenyl-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2',3',6'-Tetrachlorobiphenyl-3-carbonitrile

• Inchi： 1S/C13H5Cl4N/c14-9-4-5-10(15)13(17)11(9)8-3-1-2-7(6-18)12(8)16/h1-5H
• InChI Key： AFVDWRXFMWFCFN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC=C(C#N)C=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 316.915
• Monoisotopic Mass: 314.918
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 23.8

Additional information on 2,2',3',6'-Tetrachlorobiphenyl-3-carbonitrile

Introduction to 2,2',3',6'-Tetrachlorobiphenyl-3-carbonitrile (CAS No. 1361597-98-9)

2,2',3',6'-Tetrachlorobiphenyl-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1361597-98-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the biphenyl class of molecules, which are widely studied due to their diverse structural and functional properties. The presence of multiple chlorine substituents and a nitrile group in its molecular structure imparts unique reactivity and potential applications in synthetic chemistry and material science.

The molecular structure of 2,2',3',6'-Tetrachlorobiphenyl-3-carbonitrile consists of two benzene rings connected by a phenyl bridge, with chlorine atoms attached at specific positions (2, 2', 3', and 6') and a nitrile group at the 3-position. This arrangement contributes to its distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The compound's high degree of chlorination enhances its stability while also influencing its interaction with biological systems.

In recent years, there has been growing interest in the applications of halogenated biphenyl derivatives like 2,2',3',6'-Tetrachlorobiphenyl-3-carbonitrile in pharmaceutical development. Researchers have explored its potential as a precursor in the synthesis of bioactive compounds, including those with antimicrobial and anti-inflammatory properties. The nitrile group in the molecule can undergo various transformations, such as hydrolysis to form carboxylic acids or reduction to amines, which opens up numerous possibilities for further functionalization.

One of the most compelling aspects of 2,2',3',6'-Tetrachlorobiphenyl-3-carbonitrile is its role in advanced material science applications. The compound's ability to act as a building block for polymers and liquid crystals has been investigated by several research groups. For instance, its incorporation into polymer backbones can enhance thermal stability and mechanical strength, making it useful in high-performance coatings and electronic materials. Additionally, the halogenated aromatic system can influence electronic properties, which is particularly relevant for organic semiconductors and optoelectronic devices.

The synthesis of 2,2',3',6'-Tetrachlorobiphenyl-3-carbonitrile typically involves multi-step organic reactions, starting from commercially available biphenyl derivatives. The introduction of chlorine atoms is often achieved through chlorination reactions using reagents such as sulfuryl chloride or N-chlorosuccinimide. The subsequent formation of the nitrile group can be accomplished via cyanation reactions, which may involve copper(I) cyanide or dehydration of amides. These synthetic pathways highlight the compound's versatility as a synthetic intermediate.

From an environmental chemistry perspective, the study of halogenated biphenyls like 2,2',3',6'-Tetrachlorobiphenyl-3-carbonitrile is crucial for understanding their persistence and potential impacts on ecosystems. While these compounds are not classified as persistent organic pollutants (POPs), their structural similarity to more notorious halogenated aromatic compounds necessitates careful investigation into their environmental fate and bioactivity. Recent studies have begun to explore biodegradation pathways for such molecules, aiming to mitigate their ecological footprint.

In conclusion,2,2',3',6'-Tetrachlorobiphenyl-3-carbonitrile (CAS No. 1361597-98-9) represents a fascinating compound with broad applications in pharmaceuticals and materials science. Its unique structural features—combining multiple chlorine substituents with a nitrile group—make it a versatile intermediate for further chemical transformations. As research continues to uncover new methodologies for synthesizing and functionalizing this molecule, its importance in both academic and industrial settings is likely to grow.